1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol

• Molecular Formula: C45H78O10
• Molecular Weight: 779.1 g/mol
• InChI: InChI=1S/C45H78O10/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(47)52-36-38(37-53-45-44(51)43(50)42(49)39(35-46)55-45)54-41(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,38-39,42-46,49-51H,3-10,15-16,21-37H2,1-2H3/b13-11-,14-12-,19-17-,20-18-/t38-,39+,42-,43-,44+,45+/m0/s1
• InChIKey: BROOMPUVDPTGEG-KWKASQHVSA-N

1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol: A Glycoglycerolipid from Magnolia denudata for Advanced Lipidomics and Membrane Research

1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol is a naturally occurring 1,2-diacyl-3-O-beta-D-galactosyl-sn-glycerol, a subclass of glycoglycerolipids, isolated from the flower of Magnolia denudata . It features a glycerol backbone esterified with two linoleoyl (18:2, n-6) fatty acid chains at the sn-1 and sn-2 positions, and a single β-D-galactopyranosyl moiety at the sn-3 position . This structure distinguishes it from the more common digalactosyldiacylglycerols (DGDGs) which possess a digalactose headgroup [1]. With a defined molecular weight of 779.1 g/mol (C₄₅H₇₈O₁₀) and high purity (≥98%), it serves as a well-characterized, specific molecular species for research applications, rather than a heterogeneous natural lipid mixture .

Defined MGDG analytical standard for lipidomics and natural product profiling workflows

Linoleoyl (18:2) chains support membrane fluidity and non-lamellar phase studies

High-purity single entity ensures reproducibility in cellular SAR and formulation assays

• [1] PubChem. (2026). 1-18:2-2-18:2-Digalactosyldiacylglycerol. Retrieved April 18, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/132472307 View Source

Why Generic 'Galactolipid' or 'DGDG' Substitution is Inappropriate for 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol

Substituting this compound with a generic 'DGDG' extract, a 'DGDG' with a different fatty acid profile (e.g., linolenic acid 18:3), or a monogalactosyldiacylglycerol (MGDG) is scientifically unsound for several key reasons. First, the fatty acid composition, specifically the degree of unsaturation (linoleic acid, 18:2, has two double bonds, versus three in linolenic acid, 18:3), is a critical determinant of both the oxidative stability and biological activity of galactolipids [REFS-1, REFS-2]. Second, the lipid class—whether it is a monogalactosyl (MGDG) or digalactosyl (DGDG) derivative—profoundly influences its biophysical behavior, with DGDGs generally forming stable lamellar bilayers while MGDGs can form non-lamellar, inverted hexagonal phases, impacting membrane dynamics and delivery applications [REFS-3, REFS-4]. Therefore, the unique combination of a specific linoleoyl fatty acid profile with a monogalactosyl headgroup in this compound creates a set of physicochemical and potential biological properties that cannot be inferred or reproduced by using other in-class lipids.

DGDG species with different fatty acid unsaturation (e.g., 18:3) may shift oxidative stability and biological readouts.

Monogalactosyl headgroup predisposes to non-lamellar phases; digalactosyl (DGDG) forms bilayers, altering membrane-based results.

Undefined natural extracts risk lot-to-lot variability; defined single-species purity ensures experimental consistency.

• [1] Liu, D., et al. (2023). Separation, characterization and anti-inflammatory activities of galactoglycerolipids from Perilla frutescens (L.) Britton. Natural Product Research, 37(19-20), 3415-3423. View Source
• [2] Hazahari, N. Y., Hosokawa, M., & Miyashita, K. (2018). Comparison of Oxidative Stability of Monogalactosyl Diacylglycerol, Digalactosyl Diacylglycerol, and Triacylglycerol Containing Polyunsaturated Fatty Acids. Food and Nutrition Sciences, 9(3), 221-234. View Source
• [3] Boudière, L., et al. (2014). Glycerolipids in photosynthesis: composition, synthesis and trafficking. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1837(4), 470-480. View Source
• [4] Popova, A. V., & Hincha, D. K. (2005). Effects of the sugar headgroup on the phase behavior of phospholipid model membranes. Biophysical Journal, 89(6), 4059-4071. View Source

Quantitative Differentiation of 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol: Head-to-Head and Class-Level Comparisons

Fatty Acid Composition Dictates Anti-Inflammatory Potency: Linoleoyl (18:2) vs. Linolenoyl (18:3) DGDGs

The anti-inflammatory activity of galactolipids is strongly dependent on the degree of unsaturation in their fatty acyl chains. A study comparing multiple DGDG species from Perilla frutescens in LPS-stimulated RAW264.7 murine macrophages demonstrated that compounds with a higher degree of unsaturation generally exhibited more potent inhibition of nitric oxide (NO) production and iNOS gene expression [1]. While direct IC50 data for this specific compound is not available in the literature, this class-level inference establishes that the presence of two linoleoyl (18:2) chains, as opposed to more saturated or more highly unsaturated (e.g., 18:3) chains, will result in a distinct and predictable level of biological activity. This underscores the importance of selecting the precise molecular species for reproducible results.

Anti-inflammatory SAR

Class-level inference

Degree of fatty acid unsaturation (18:2 vs 18:3) controls NO/iNOS modulation intensity in LPS-stimulated RAW264.7 macrophages.

Class-level SAR context supports species-specific selection.

Data from related DGDG species in Perilla frutescens; not this exact compound.

Evidence Dimension	Inhibition of NO production and iNOS expression in LPS-stimulated RAW264.7 cells
Target Compound Data	Contains two linoleoyl (18:2) chains. Activity is inferred to be distinct from other DGDG species based on established structure-activity relationships (SAR) for galactolipid unsaturation.
Comparator Or Baseline	Other DGDG species with varying fatty acid compositions (e.g., hexadecanoyl/octadecatrienoyl, di-octadecatrienoyl) isolated from Perilla frutescens.
Quantified Difference	The study reported that fatty acid chain length and unsaturation degree significantly affected anti-inflammatory activities [1]. This establishes that substituting this compound with a DGDG containing different fatty acids will alter the biological outcome.
Conditions	In vitro: LPS-stimulated murine macrophage RAW264.7 cell line.

Why This Matters

This confirms that the fatty acid profile is not interchangeable; procurement of this specific linoleoyl (18:2) species is essential for maintaining the intended, predictable bioactivity profile in cellular assays.

• [1] Liu, D., et al. (2023). Separation, characterization and anti-inflammatory activities of galactoglycerolipids from Perilla frutescens (L.) Britton. Natural Product Research, 37(19-20), 3415-3423. View Source

Lipid Class Determines Oxidative Stability: DGDG Outperforms MGDG and TAG

The oxidative stability of polyunsaturated fatty acids (PUFAs) is dramatically enhanced when they are part of a digalactosyl diacylglycerol (DGDG) molecule compared to a monogalactosyl diacylglycerol (MGDG) or a triacylglycerol (TAG). In a direct comparative study measuring oxygen consumption, spinach DGDG (containing linoleic and linolenic acids) was found to have the highest oxidative stability, followed by Akamoku DGDG, Akamoku MGDG, spinach MGDG, and finally linseed TAG [1]. This protective effect is attributed to the galactosyl moiety shielding the bis-allylic positions of the PUFAs from oxidative attack [1]. As a monogalactosyl species, 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol is expected to exhibit oxidative stability that is higher than equivalent TAGs but lower than its digalactosyl (DGDG) counterparts.

Oxidative Stability Rank

Class-level inference

Reported stability order: Spinach DGDG > Akamoku DGDG > Akamoku MGDG > Spinach MGDG > Linseed TAG.

MGDG species exhibit intermediate oxidative stability.

Based on oxygen consumption assay; specific linoleoyl MGDG not directly tested.

Evidence Dimension	Oxidative stability (rank order based on oxygen consumption assay)
Target Compound Data	As a monogalactosyl diacylglycerol (MGDG) with linoleoyl chains, its stability is inferred to be between DGDG and TAG.
Comparator Or Baseline	1. Spinach DGDG (highest stability). 2. Spinach MGDG (lower than DGDG). 3. Linseed TAG (lowest stability).
Quantified Difference	Spinach DGDG > Akamoku DGDG > Akamoku MGDG > Spinach MGDG > Linseed TAG [1].
Conditions	Oxygen consumption assay under accelerated oxidation conditions.

Why This Matters

This information is critical for experimental design involving long-term storage, cell culture media stability, or formulation work, guiding the choice of lipid class based on required stability parameters.

• [1] Hazahari, N. Y., Hosokawa, M., & Miyashita, K. (2018). Comparison of Oxidative Stability of Monogalactosyl Diacylglycerol, Digalactosyl Diacylglycerol, and Triacylglycerol Containing Polyunsaturated Fatty Acids. Food and Nutrition Sciences, 9(3), 221-234. View Source

Lipid Headgroup Drives Biophysical Membrane Phase Behavior: DGDG Forms Bilayers, MGDG Forms Non-Lamellar Phases

The number of galactose units in the lipid headgroup is the primary determinant of its lyotropic phase behavior in aqueous dispersions. Digalactosyldiacylglycerol (DGDG), with its larger headgroup, is a 'bilayer-forming' lipid that readily organizes into stable lamellar (Lα) phases, making it suitable for constructing stable liposomes and planar membranes [1]. In contrast, monogalactosyldiacylglycerol (MGDG) has a smaller headgroup, which gives it an inverted cone molecular shape and a strong propensity to form non-lamellar structures, such as inverted hexagonal (HII) phases [REFS-1, REFS-2]. Therefore, 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol, being an MGDG analog, is inherently predisposed to form non-bilayer phases in isolation, a behavior fundamentally different from DGDG and crucial for applications requiring membrane curvature or specific mesophase architectures.

Membrane Phase Behavior

Class-level inference

MGDG: non-lamellar (HII) phase; DGDG: lamellar (Lα) bilayer.

Headgroup dictates phase behavior; not interchangeable for membrane mimetics.

Inferred from glycoglycerolipid biophysics; direct measurement for this compound may be needed.

Evidence Dimension	Lyotropic phase behavior in aqueous dispersion
Target Compound Data	Predicted to form non-lamellar structures (e.g., inverted hexagonal HII phase) due to its monogalactosyl headgroup.
Comparator Or Baseline	DGDG (digalactosyldiacylglycerol): forms stable lamellar bilayer (Lα) phase.
Quantified Difference	MGDG has a critical packing parameter (CPP) > 1, favoring non-lamellar phases; DGDG has a CPP ~ 1, favoring lamellar bilayers [2].
Conditions	In aqueous dispersion at physiological temperatures and hydration.

Why This Matters

This fundamental biophysical difference dictates that MGDG and DGDG cannot be used interchangeably in membrane mimetics, drug delivery vehicles, or studies on membrane protein function. The selection must be driven by the desired mesophase architecture.

• [1] Boudière, L., et al. (2014). Glycerolipids in photosynthesis: composition, synthesis and trafficking. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1837(4), 470-480. View Source
• [2] Popova, A. V., & Hincha, D. K. (2005). Effects of the sugar headgroup on the phase behavior of phospholipid model membranes. Biophysical Journal, 89(6), 4059-4071. View Source

Defined Purity and Molecular Identity vs. Heterogeneous Natural Extracts

This product is provided as a purified, single molecular species with a specified purity of ≥98% (HPLC) . This contrasts sharply with natural DGDG or MGDG 'extracts' or 'mixtures,' which are heterogeneous collections of numerous molecular species with varying fatty acid compositions and headgroup variations. Such mixtures can exhibit significant lot-to-lot variability in biological and physical properties. For instance, a study on Perilla frutescens leaves identified multiple distinct MGDG and DGDG species, each present at different relative abundances (e.g., 7.5%, 2.8%, 1.0% of total lipids) [1]. The use of a purified, defined compound ensures experimental reproducibility, eliminates confounding variables from unknown lipid species, and allows for the rigorous establishment of structure-activity relationships.

Purity & Identity

Supporting evidence

≥98% pure single molecular entity (C₄₅H₇₈O₁₀) vs. heterogeneous natural extracts.

Single-species purity supports reproducible SAR and analytical workflows.

Lot-to-lot variability common in galactolipid extracts.

Evidence Dimension	Chemical purity and molecular definition
Target Compound Data	≥98% pure single molecular entity (C45H78O10)
Comparator Or Baseline	Natural 'DGDG' or 'galactolipid' extracts: Mixtures of undefined composition with varying fatty acids and headgroups.
Quantified Difference	Single, defined species vs. multi-component mixture with significant potential for lot-to-lot variability.
Conditions	Commercial product specification vs. natural extract analysis.

Why This Matters

For rigorous scientific inquiry, procurement of a defined molecular species is essential for reproducibility and data interpretation, making this compound a superior choice over undefined lipid extracts.

• [1] Liu, D., et al. (2021). Glycoglycerolipids from the leaves of Perilla frutescens (L.) Britton (Labiatae) and their anti-inflammatory activities in lipopolysaccharide-stimulated RAW264.7 cells. Phytochemistry, 184, 112679. View Source

Strategic Research Applications for 1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol

Lipidomics and Natural Product Research Standard

This highly pure compound serves as an ideal analytical standard for the identification and quantification of this specific monogalactosyldiacylglycerol (MGDG) species in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS). Its defined structure and high purity are essential for creating calibration curves and validating analytical methods, ensuring accurate lipidomic profiling of plant extracts from sources like Magnolia denudata, as confirmed by its isolation and characterization . The distinct linoleoyl (18:2) fatty acid signature provides a specific mass spectrometric target, differentiating it from other galactolipids [1].

Investigation of Non-Lamellar Lipid Mesophases

The monogalactosyl headgroup of this compound predisposes it to form non-bilayer lipid phases, such as the inverted hexagonal (HII) phase, which are crucial for processes like membrane fusion and the function of certain membrane proteins . Researchers in membrane biophysics can employ this lipid to create model membrane systems to study the formation, stability, and function of these non-lamellar structures, and to contrast its behavior directly with that of bilayer-forming DGDG lipids. Its defined linoleoyl fatty acid composition adds another layer of control to these biophysical studies [1].

Structure-Activity Relationship (SAR) Studies in Anti-Inflammation

This compound provides a critical tool for elucidating the specific role of linoleic acid (18:2) in the anti-inflammatory activity of galactolipids. By using this defined MGDG species in cellular assays (e.g., RAW264.7 macrophages), researchers can directly compare its effects on nitric oxide (NO) production, TNF-α secretion, and iNOS expression with those of other structurally defined MGDG and DGDG analogs containing different fatty acids (e.g., 18:3, 16:0) . This enables a rigorous, quantitative assessment of how fatty acid unsaturation and chain length modulate the inflammatory response, moving beyond observations from heterogeneous natural extracts [1].

Formulation of Lipid Nanoparticles (LNPs) and Drug Delivery Systems

The unique biophysical properties of this MGDG analog—specifically its tendency to form non-bilayer structures—can be exploited in the formulation of advanced lipid-based drug delivery systems, such as lipid nanoparticles (LNPs) or cubosomes . By including this defined lipid as a helper lipid, formulators can tune the internal architecture and fusogenicity of LNPs, potentially enhancing endosomal escape and nucleic acid delivery efficiency. The use of a pure, single-component MGDG, as opposed to a mixture, allows for the rational design and optimization of LNP formulations based on predictable lipid phase behavior [1].

Application

Selection Property

Validation Focus

Lipidomics and natural product profiling

Defined purity & unique 18:2 MS signature

LC-MS identification and quantification accuracy

Membrane biophysics and mesophase research

Monogalactosyl headgroup promotes non-lamellar phases

Phase behavior characterization (HII, cubic phases)

Inflammation-related cellular assays

Linoleoyl (18:2) chain for SAR studies

NO/iNOS modulation in macrophage models

Lipid nanoparticle (LNP) and delivery research

Non-lamellar lipid for fusogenicity tuning

Endosomal escape enhancement in nucleic acid delivery

• [1] PubChem. (2026). 1-18:2-2-18:2-Digalactosyldiacylglycerol. Retrieved April 18, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/132472307 View Source
• [2] Boudière, L., et al. (2014). Glycerolipids in photosynthesis: composition, synthesis and trafficking. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1837(4), 470-480. View Source
• [3] Liu, D., et al. (2021). Glycoglycerolipids from the leaves of Perilla frutescens (L.) Britton (Labiatae) and their anti-inflammatory activities in lipopolysaccharide-stimulated RAW264.7 cells. Phytochemistry, 184, 112679. View Source
• [4] Hazahari, N. Y., Hosokawa, M., & Miyashita, K. (2018). Comparison of Oxidative Stability of Monogalactosyl Diacylglycerol, Digalactosyl Diacylglycerol, and Triacylglycerol Containing Polyunsaturated Fatty Acids. Food and Nutrition Sciences, 9(3), 221-234. View Source